L-thiocitrulline

Specification

• CAS No.: 156719-37-8
• Molecular Formula: C6H13N3O2S
• Molecular Weight: 191.25 g/mol
• IUPAC Name: (2S)-2-amino-5-(carbamothioylamino)pentanoic acid
• Standard InChI: InChI=1S/C6H13N3O2S/c7-4(5(10)11)2-1-3-9-6(8)12/h4H,1-3,7H2,(H,10,11)(H3,8,9,12)/t4-/m0/s1
• Standard InChI Key: BKGWACHYAMTLAF-BYPYZUCNSA-N
• Isomeric SMILES: C(C[C@@H](C(=O)O)N)CNC(=S)N
• SMILES: C(CC(C(=O)O)N)CNC(=S)N
• Canonical SMILES: C(CC(C(=O)O)N)CNC(=S)N

Introduction

L-thiocitrulline is a sulfur-containing derivative of the amino acid citrulline, classified as a non-proteinogenic amino acid. Its structure includes a thiourea moiety, which distinguishes it from its parent compound, citrulline. The compound has garnered attention due to its potential roles in biochemical pathways, particularly in relation to nitric oxide synthase inhibition and its implications for various physiological processes.

Mechanism of Action

L-thiocitrulline functions primarily as an inhibitor of nitric oxide synthase (NOS), an enzyme responsible for the conversion of L-arginine to nitric oxide and citrulline. By inhibiting this enzyme, L-thiocitrulline can modulate nitric oxide levels in the body, which has significant implications for vascular health and blood pressure regulation.

Inhibition Characteristics

Research indicates that L-thiocitrulline exhibits competitive inhibition with respect to L-arginine, suggesting that it binds to the same active site on the enzyme. This competitive nature is quantified by its inhibition constant $K_i$, which ranges from approximately 4% to 20% of the $K_{arg}$ value for L-arginine.

Physiological Impact

Studies have demonstrated that L-thiocitrulline can act as a potent pressor agent in vivo, influencing blood pressure dynamics in both normal and endotoxemic rat models. This property suggests its potential utility in treating conditions characterized by hypotension, such as septic shock.

Experimental Studies

• Study on Micturition Reflex: A study investigated the effects of S-methyl-L-thiocitrulline (a related compound) on micturition in rats, revealing that administration led to significant changes in bladder function and urethral sphincter tonus.

Treatment Type	Effect on Detrusor Contraction	Effect on Urethral Sphincter
L-thiocitrulline (1 μmol)	Total reduction observed	Significant suppression
L-arginine (10 μmol)	Restoration of function	Normalization of tonus

Potential Applications

Given its role as a nitric oxide synthase inhibitor, L-thiocitrulline may have therapeutic applications in:

• Cardiovascular Health: Modulating blood pressure and vascular responses.

• Neuroprotection: Potential benefits in conditions where nitric oxide overproduction is detrimental.

• Urological Disorders: Impacting bladder control mechanisms.